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Compound of Interest

Compound Name: Hexaethylcyclotrisiloxane

Cat. No.: B1329422 Get Quote

An In-Depth Technical Guide to
Hexamethylcyclotrisiloxane
Disclaimer: Information regarding "hexaethylcyclotrisiloxane" is scarce. This guide details the

properties and applications of the closely related and extensively documented compound,

Hexamethylcyclotrisiloxane.

Hexamethylcyclotrisiloxane, also known as D3, is an organosilicon compound and the simplest

of the cyclic dimethylsiloxanes.[1][2] It is a valuable precursor in the synthesis of silicone

polymers and finds applications in various industrial and research settings.[1][3] This document

serves as a technical resource for researchers, scientists, and professionals in drug

development, providing detailed information on its properties, synthesis, and applications.

Core Data
Identifier Value Reference

CAS Number 541-05-9 [1][2][4][5][6][7]

Molecular Formula C₆H₁₈O₃Si₃ [1][4][5][6][8][9]

Physicochemical Properties
Hexamethylcyclotrisiloxane is a white, crystalline solid at room temperature.[2][10] It is known

for its volatility and is soluble in most organic solvents.[1][11] The compound is sensitive to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329422?utm_src=pdf-interest
https://www.benchchem.com/product/b1329422?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Hexamethylcyclotrisiloxane
https://www.lookchem.com/404.htm
https://www.bocsci.com/product/hexamethylcyclotrisiloxane-cas-541-05-9-12364.html
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Hexamethylcyclotrisiloxane
https://pubchem.ncbi.nlm.nih.gov/compound/Hexamethylcyclotrisiloxane
https://cymitquimica.com/cas/541-05-9/
https://webbook.nist.gov/cgi/cbook.cgi?ID=541-05-9
https://www.scbt.com/p/hexamethylcyclotrisiloxane-541-05-9
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexamethylcyclotrisiloxane
https://cymitquimica.com/cas/541-05-9/
https://webbook.nist.gov/cgi/cbook.cgi?ID=541-05-9
https://www.gelest.com/product/SIH6105.0/
https://www.chemnet.com/cas/en/541-05-9/Hexamethylcyclotrisiloxane.html
https://en.wikipedia.org/wiki/Hexamethylcyclotrisiloxane
https://www.tcichemicals.com/IN/en/p/H0725
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9120518_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


moisture and may decompose upon exposure to moist air or water.[1][9]

Property Value Reference

Molecular Weight 222.46 g/mol [1][4][7][8]

Melting Point 50-64 °C [1][11]

Boiling Point 134 °C [1][2][11]

Density 1.02 g/cm³ [1][2][8]

Flash Point 35 °C [8][10][12]

Water Solubility May decompose [1][9]

Experimental Protocols
Synthesis of Hexamethylcyclotrisiloxane
A common method for the preparation of hexamethylcyclotrisiloxane involves the hydrolysis of

dimethyldichlorosilane. This process typically yields a mixture of cyclic dimethylsiloxanes,

primarily octamethylcyclotetrasiloxane (D4) and smaller amounts of hexamethylcyclotrisiloxane

(D3).[13] To increase the yield of D3, the mixture of cyclic polysiloxanes can be passed through

a reaction zone packed with alumina heated to temperatures between 400°C and 600°C.[13]

Experimental Workflow for Synthesis
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Caption: A simplified workflow for the synthesis and isolation of Hexamethylcyclotrisiloxane.
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Ring-Opening Polymerization
Hexamethylcyclotrisiloxane is a key monomer in the synthesis of silicone polymers, such as

polydimethylsiloxane (PDMS).[3] Its strained ring structure makes it highly reactive and

susceptible to ring-opening polymerization. This reaction can be initiated by anionic or cationic

catalysts.

Anionic Ring-Opening Polymerization Workflow
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Caption: A generalized workflow for the anionic ring-opening polymerization of

Hexamethylcyclotrisiloxane.

Applications in Research and Development
Hexamethylcyclotrisiloxane serves as a fundamental building block in silicone chemistry. Its

primary application is in the synthesis of a wide range of silicone-based materials, including

elastomers, resins, and oils.[3] These materials are valued for their thermal stability, flexibility,

and biocompatibility.[3]

In the context of drug development, while not a therapeutic agent itself, the polymers derived

from hexamethylcyclotrisiloxane can be utilized as excipients in drug formulations to enhance

solubility and stability.[14][15] Furthermore, its utility in proteomics research has been noted.[7]

[11]

Safety and Handling
Hexamethylcyclotrisiloxane is classified as a flammable solid and should be handled with

appropriate safety precautions.[16][17] It is advisable to work in a well-ventilated area and to

use personal protective equipment, including gloves and safety glasses.[18] The compound

should be stored in a cool, dry place away from sources of ignition.[18]

Hazard Statement GHS Classification

Flammable Solid H228

Skin Irritation H315

Eye Irritation H319

Respiratory Irritation H335

This data is based on available safety data sheets and should be confirmed with the specific

documentation provided by the supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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